Cas no 33646-32-1 (methyl N-benzoyl-3-chloroalaninate)

• Product Name: methyl N-benzoyl-3-chloroalaninate
• CAS No: 33646-32-1
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• MDL: MFCD07364173
• CID: 918219
• PubChem ID: 289571
• Update Time: 2025-05-21

methyl N-benzoyl-3-chloroalaninate Chemical and Physical Properties

Names and Identifiers

• methyl N-benzoyl-3-chloroalaninate
• methyl 2-benzamido-3-chloropropanoate
• AC1L6BZE
• AC1Q5L11
• AR-1J6041
• BzNHCH(CH2Cl)CO2Me
• methyl 3-chloro-2-(phenylcarbonylamino)propanoate
• N-Benzoyl-3-chlor-alanin-methylester
• N-benzoyl-3-chloro-alanine methyl ester
• NSC151748
• SBB040182
• STL227767
• MFCD07364173
• DTXSID20302518
• methyl 3-chloro-N-(phenylcarbonyl)alaninate
• 33646-32-1
• AS-63382
• AKOS016039380
• NSC 151748
• DB-130060
• W16132
• CS-0332829
• SCHEMBL14535743
• methyl2-benzamido-3-chloropropanoate
• NSC-151748
• Methyl 2-benzamido-3-chloropropionate
• METHYL 3-CHLORO-2-(PHENYLFORMAMIDO)PROPANOATE
• AKOS000268557

• MDL： MFCD07364173
• Inchi： 1S/C11H12ClNO3/c1-16-11(15)9(7-12)13-10(14)8-5-3-2-4-6-8/h2-6,9H,7H2,1H3,(H,13,14)
• InChI Key： YWPXOLXUAWAXOD-UHFFFAOYSA-N
• SMILES： ClCC(C(=O)OC)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 241.05066
• Monoisotopic Mass: 241.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.242
• Boiling Point: 427.6°C at 760 mmHg
• Flash Point: 212.4°C
• Refractive Index: 1.532
• PSA: 55.4
• LogP: 1.58770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on methyl N-benzoyl-3-chloroalaninate

Recent Advances in the Study of Methyl N-Benzoyl-3-Chloroalaninate (CAS: 33646-32-1)

Methyl N-benzoyl-3-chloroalaninate (CAS: 33646-32-1) is a chiral compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzoyl and chloroalaninate functional groups, has been the subject of recent studies due to its potential applications in drug development, particularly as a building block for bioactive molecules. The latest research has focused on its synthesis, stereochemical properties, and biological activity, providing new insights into its utility in medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry explored the asymmetric synthesis of methyl N-benzoyl-3-chloroalaninate using novel catalytic methods. The researchers achieved high enantioselectivity (up to 99% ee) by employing a palladium-based catalyst, which significantly improved the efficiency of the synthetic route. This advancement is critical for the scalable production of enantiopure derivatives, which are often required for pharmaceutical applications. The study also highlighted the compound's stability under various reaction conditions, making it a versatile intermediate for further chemical modifications.

In another study, methyl N-benzoyl-3-chloroalaninate was investigated for its role as a precursor in the synthesis of protease inhibitors. Researchers demonstrated that derivatives of this compound exhibit potent inhibitory activity against serine proteases, which are implicated in several pathological conditions, including inflammation and cancer. The findings, published in Bioorganic & Medicinal Chemistry Letters, suggest that methyl N-benzoyl-3-chloroalaninate could serve as a key scaffold for designing new therapeutic agents targeting protease-mediated diseases.

Further research has delved into the compound's mechanism of action at the molecular level. A 2023 study utilized X-ray crystallography and molecular docking simulations to elucidate the binding interactions of methyl N-benzoyl-3-chloroalaninate derivatives with target enzymes. The results revealed that the chloroalaninate moiety plays a crucial role in forming hydrogen bonds with active-site residues, thereby enhancing inhibitory potency. These structural insights are invaluable for the rational design of next-generation inhibitors with improved selectivity and efficacy.

Beyond its pharmaceutical applications, methyl N-benzoyl-3-chloroalaninate has also been explored in agrochemical research. A recent report in Pest Management Science documented its use as a precursor for synthesizing novel herbicides with reduced environmental toxicity. The study emphasized the compound's potential to address the growing demand for sustainable agrochemicals, aligning with global efforts to minimize the ecological impact of crop protection agents.

In conclusion, the latest research on methyl N-benzoyl-3-chloroalaninate (CAS: 33646-32-1) underscores its multifaceted role in chemical biology and drug discovery. Advances in synthetic methodologies, biological activity profiling, and structural characterization have positioned this compound as a promising candidate for further development. Future studies are expected to explore its applications in additional therapeutic areas and optimize its properties for commercial use. The ongoing interest in this molecule reflects its potential to contribute significantly to both academic research and industrial innovation.